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Compound of Interest

Compound Name: 3-Ethylheptanoic acid

Cat. No.: B075990

Introduction

3-Ethylheptanoic acid is a branched-chain carboxylic acid. Its structure is fundamental to its
chemical properties and reactivity. This document provides a detailed elucidation of its
molecular architecture, tailored for researchers, scientists, and professionals in drug
development.

Chemical Identity

The foundational identification of 3-Ethylheptanoic acid is established by its molecular formula
and systematic IUPAC name.

e |IUPAC Name: 3-ethylheptanoic acid[1]
e Molecular Formula: CoH1sO02[1][2][3][4][5][6][7]

Structural Elucidation

The structure of 3-Ethylheptanoic acid is composed of a primary carbon chain with a
functional group and an alkyl substituent.

o Parent Chain: The core of the molecule is a heptanoic acid chain. This indicates a seven-
carbon aliphatic chain with a carboxyl group (-COOH) at one end.
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e Numbering: According to IUPAC nomenclature, the carbon atom of the carboxyl group is
designated as position 1. The subsequent carbons in the chain are numbered sequentially.

e Substituent: An ethyl group (-CH2CHs3) is attached to the third carbon atom of the heptanoic
acid backbone.

This specific arrangement of a seven-carbon chain with an ethyl group at the C-3 position
defines the unique chemical identity of 3-Ethylheptanoic acid.

Molecular Properties

A summary of the key quantitative data for 3-Ethylheptanoic acid is presented below.

Property Value Reference
Molecular Formula CoH1502 [2][3][5]
Molecular Weight 158.24 g/mol [2][5]

CAS Registry Number 14272-47-0 [1103114]

Molecular Visualization

A 2D diagram of the chemical structure of 3-Ethylheptanoic acid is provided below to illustrate
the connectivity of the atoms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=C14272470
https://www.moldb.com/product/14272-47-0
https://webbook.nist.gov/cgi/cbook.cgi?ID=C14272470&Mask=3FBF
https://www.chemdiv.com/catalog/building-blocks/compound-BB31-4774/
https://www.benchchem.com/product/b075990#what-is-the-structure-of-3-ethylheptanoic-acid
https://www.benchchem.com/product/b075990#what-is-the-structure-of-3-ethylheptanoic-acid
https://www.benchchem.com/product/b075990#what-is-the-structure-of-3-ethylheptanoic-acid
https://www.benchchem.com/product/b075990#what-is-the-structure-of-3-ethylheptanoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b075990?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

